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Compound of Interest

Compound Name: Pentyl isobutyrate

Cat. No.: B1581550

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a centralized database of the thermodynamic and
physical properties of pentyl isobutyrate. The information is compiled from various chemical
databases and scholarly articles to support research and development activities. This
document includes quantitative data presented in structured tables, detailed experimental
protocols for the synthesis and thermal analysis of pentyl isobutyrate, and visualizations of
key experimental workflows.

Core Thermodynamic and Physical Properties

Pentyl isobutyrate, also known as amyl isobutyrate or pentyl 2-methylpropanoate, is an
organic ester with the molecular formula CoH1s02.[1] It is recognized for its characteristic fruity
aroma. The following tables summarize its key thermodynamic and physical properties.

General and Physical Properties
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Property Value Source(s)
Molecular Weight 158.24 g/mol [1]
Boiling Point 176.5 °C at 760 mmHg [2]
Melting Point -73 °C (estimate) [2]
Density 0.874 g/cm? [2]
Vapor Pressure 1.09 mmHg at 25 °C [2]
Flash Point 59.4 °C [2]
Refractive Index 1.3864 (estimate) [2]
LogP (Octanol/Water) 2.37580 [2]

Thermodynamic Properties

Critically evaluated thermodynamic data for pentyl isobutyrate is available through the
NIST/TRC Web Thermo Tables (WTT).[3][4] While direct access to the full datasets may
require a subscription, the available information indicates the types of data that can be found.

Property Temperature Range Phase Source

Ideal Gas Heat

] 200 K to 1000 K Ideal Gas [3]
Capacity (Cp,gas)
Enthalpy 200 K to 1000 K Ideal Gas [3]
Liquid in equilibrium
Enthalpy 250 K to 616.42 K ) [3]
with Gas
Enthalpy of o
o 255 K to 629 K Liquid to Gas [3]
Vaporization
Enthalpy of Formation  Standard Conditions Gas, Liquid [3]

Experimental Protocols
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The following sections detail the methodologies for the synthesis and thermal analysis of
pentyl isobutyrate.

Synthesis via Fischer Esterification

Pentyl isobutyrate is commonly synthesized through the Fischer esterification of isobutyric
acid and pentan-1-ol, using a strong acid catalyst such as sulfuric acid.[5]

Materials and Equipment:

e Round-bottom flask

» Reflux condenser

e Heating mantle

e Separatory funnel

« Distillation apparatus

e Isobutyric acid

e Pentan-1-ol

o Concentrated sulfuric acid (catalyst)

e Sodium bicarbonate solution (5%)

o Saturated sodium chloride solution (brine)
e Anhydrous magnesium sulfate or sodium sulfate (drying agent)
 Boiling chips

Procedure:

e Reaction Setup: In a round-bottom flask, combine isobutyric acid and a molar excess of
pentan-1-ol. Add a few boiling chips.
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o Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid to
the mixture while swirling.

o Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating
mantle. The reaction is typically refluxed for 1-2 hours to reach equilibrium.[6]

e Work-up and Extraction:
o Allow the reaction mixture to cool to room temperature.
o Transfer the mixture to a separatory funnel.

o Wash the organic layer sequentially with water, 5% sodium bicarbonate solution to
neutralize the excess acid (caution: COz evolution), and finally with brine.[6]

o Separate and discard the aqueous layer after each wash.

» Drying: Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous
magnesium sulfate or sodium sulfate.

 Purification:
o Decant or filter the dried liquid to remove the drying agent.

o Purify the crude pentyl isobutyrate by simple distillation.[6] Collect the fraction that distills
at the boiling point of pentyl isobutyrate (approximately 176-177 °C at atmospheric
pressure).

Thermal Analysis using Differential Scanning
Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a key technique for determining the thermal
properties of substances like pentyl isobutyrate, including melting point, glass transition
temperature, and heat of fusion.[7]

Materials and Equipment:

 Differential Scanning Calorimeter (DSC)
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Hermetic aluminum pans and lids

Crimper for sealing pans

Analytical balance

Pentyl isobutyrate sample

Inert purge gas (e.g., nitrogen)

Procedure:

e Sample Preparation:

o Accurately weigh 5-10 mg of the purified pentyl isobutyrate sample into a clean
aluminum DSC pan using an analytical balance.

o Hermetically seal the pan with a lid using a crimper. This is crucial to prevent the
volatilization of the sample during heating.

o Prepare an empty, sealed aluminum pan to be used as a reference.

e Instrument Setup and Calibration:

o Calibrate the DSC instrument for temperature and heat flow using a standard reference
material with a known melting point and enthalpy of fusion (e.g., indium).

o Place the sealed sample pan and the reference pan into the DSC cell.

o Set the instrument to purge with an inert gas, such as nitrogen, at a constant flow rate.

e Thermal Program:

o Equilibrate the sample at a starting temperature well below the expected melting point.

o Ramp the temperature at a controlled heating rate, typically between 5 °C/min and 20
°C/min.
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o The temperature range should encompass the expected thermal transitions of pentyl
isobutyrate.

o A cooling cycle can also be programmed to study crystallization behavior.

o Data Analysis:
o The DSC thermogram will plot heat flow versus temperature.

o Analyze the resulting curve to determine the onset temperature and peak temperature of
endothermic events (like melting) or exothermic events (like crystallization).[8]

o The area under the melting peak can be integrated to calculate the enthalpy of fusion.

Visualizations

The following diagrams illustrate the logical workflow for the synthesis and characterization of
pentyl isobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties-database]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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